N-[3-(dimethylamino)propyl]cyclopentanamine dihydrochloride

• IUPAC Name: N-cyclopentyl-N',N'-dimethylpropane-1,3-diamine;dihydrochloride
• InChI: InChI=1S/C10H22N2.2ClH/c1-12(2)9-5-8-11-10-6-3-4-7-10;;/h10-11H,3-9H2,1-2H3;2*1H
• InChI Key: CYTBBHIEIAOJLN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC1CCCC1.Cl.Cl
• Molecular Formula: C10H24Cl2N2
• Molecular Weight: 243.21 g/mol

Description

“N-[3-(dimethylamino)propyl]cyclopentanamine dihydrochloride” is a chemical compound with the CAS Number: 1177335-23-7. Its IUPAC name is N1-cyclopentyl-N~3~,N~3~-dimethyl-1,3-propanediamine dihydrochloride. This compound is used in various fields of scientific research, including drug synthesis, biomedical studies, and organic chemistry investigations.

Molecular Structure Analysis

The InChI code for “N-[3-(dimethylamino)propyl]cyclopentanamine dihydrochloride” is 1S/C10H22N2.2ClH/c1-12(2)9-5-8-11-10-6-3-4-7-10;;/h10-11H,3-9H2,1-2H3;2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural formula.

Physical And Chemical Properties Analysis

“N-[3-(dimethylamino)propyl]cyclopentanamine dihydrochloride” has a molecular weight of 243.22.

Scientific Research Applications

Application in Polymer Science

• Specific Scientific Field : Polymer Science.
• Summary of the Application : “N-[3-(dimethylamino)propyl]cyclopentanamine dihydrochloride” is used in the synthesis of poly(N-[3-(dimethylamino)propyl] methacrylamide) (PDMAPMAAm) hydrogels. These hydrogels have potential applications as drug delivery systems and antimicrobial agents.
• Methods of Application or Experimental Procedures : The hydrogel is prepared through free radical solution polymerization in the presence of cetyltrimethylammonium bromide (CTAB), a cationic nonreactive surfactant. This forms lyotropic liquid crystal (LLC) mesophases. The reactions are carried out in distilled-deionized water (DDW) using potassium persulfate (KPS) and N, N ′-methylenebisacrylamide (BIS) as the initiator and crosslinker, respectively.
• Results or Outcomes : The compression moduli of the templated (T)-PDMAPMAAm hydrogels increased by nearly ten times (from ∼3.0 to 30.0 kPa) compared to that of the isotropic (I) ones. The hydrogels were able to reduce the activity of E. coli even in the absence of CTAB, gentamicin (GS) and ciprofloxacin (CF).

Application in Copolymerization

• Specific Scientific Field : Polymer Chemistry.
• Summary of the Application : “N-[3-(dimethylamino)propyl]cyclopentanamine dihydrochloride” is used in the radical copolymerizations with n-dodecyl acrylate (DA) or n-dodecyl methacrylate (DMA) in toluene. This process has a peculiar nature: the total initial concentration of monomers significantly influences the composition and compositional heterogeneity of copolymers.
• Methods of Application or Experimental Procedures : The copolymerization is carried out in toluene at 70 °C. The total initial concentration of monomers is a significant factor in this process.
• Results or Outcomes : The copolymerization results in a product with a specific composition and compositional heterogeneity, which is significantly influenced by the total initial concentration of monomers.

Safety And Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound.